Ethyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

• IUPAC Name: ethyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• InChI: InChI=1S/C13H17NO3/c1-3-17-13(15)12-10-5-4-6-11(16-2)9(10)7-8-14-12/h4-6,12,14H,3,7-8H2,1-2H3/t12-/m0/s1
• InChI Key: KTYRWGXCEVQUBA-LBPRGKRZSA-N
• Canonical SMILES: CCOC(=O)C1C2=C(CCN1)C(=CC=C2)OC
• Isomeric SMILES: CCOC(=O)[C@@H]1C2=C(CCN1)C(=CC=C2)OC
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the tetrahydroisoquinoline ring, possibly through a Pictet-Spengler reaction or similar cyclization. The methoxy and ethyl ester groups could be introduced through subsequent functional group interconversions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques would confirm the positions of the functional groups and the overall 3D structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the ester could undergo hydrolysis or transesterification reactions. The methoxy group might participate in ether cleavage reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined through various experimental techniques.

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on its structure and the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would be determined through toxicity studies and by considering the properties of similar compounds.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicinal chemistry if it has biological activity, or in materials science if it has unique physical properties.